Cas no 2034503-12-1 (N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}ethanediamide)

• Product Name: N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}ethanediamide
• CAS No: 2034503-12-1
• MF: C₂₁H₂₄N₄O₄
• MW: 396.439664840698
• CID: 5413028
• Update Time: 2025-10-30

N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(1,3-benzodioxol-5-ylmethyl)-N-[(1-pyridin-4-ylpiperidin-4-yl)methyl]oxamide
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}ethanediamide

• Inchi： 1S/C21H24N4O4/c26-20(21(27)24-13-16-1-2-18-19(11-16)29-14-28-18)23-12-15-5-9-25(10-6-15)17-3-7-22-8-4-17/h1-4,7-8,11,15H,5-6,9-10,12-14H2,(H,23,26)(H,24,27)
• InChI Key： WTZZUEKNRXKDDA-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C2=CC=NC=C2)CC1)(=O)C(NCC1=CC=C2OCOC2=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}ethanediamide

Research Brief on N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}ethanediamide (CAS: 2034503-12-1)

Recent studies on the compound N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}ethanediamide (CAS: 2034503-12-1) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the focus of investigations due to its promising pharmacological properties, particularly in targeting specific pathways involved in neurological and inflammatory disorders.

The synthesis and characterization of this compound have been detailed in recent publications, emphasizing its high purity and stability under physiological conditions. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its molecular structure and assess its chemical properties. These foundational studies are critical for ensuring the reproducibility and reliability of subsequent pharmacological evaluations.

In vitro studies have demonstrated that N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}ethanediamide exhibits significant binding affinity to specific receptor targets, such as the sigma-1 receptor and certain subtypes of serotonin receptors. These findings suggest its potential utility in modulating neurotransmitter systems, which could be leveraged for the treatment of conditions like depression, anxiety, and neurodegenerative diseases. Additionally, preliminary data indicate that the compound may possess anti-inflammatory properties, further broadening its therapeutic applications.

Recent in vivo studies have provided encouraging results regarding the compound's pharmacokinetics and safety profile. Animal models have shown favorable absorption and distribution patterns, with minimal off-target effects observed at therapeutic doses. These studies also highlight the compound's ability to cross the blood-brain barrier, a critical factor for its efficacy in treating central nervous system disorders. However, further research is needed to optimize its metabolic stability and reduce potential toxicity in long-term use.

The mechanistic insights gained from these studies underscore the compound's dual role as a modulator of both neurological and inflammatory pathways. For instance, its interaction with the sigma-1 receptor has been linked to neuroprotective effects, while its anti-inflammatory action appears to be mediated through the inhibition of pro-inflammatory cytokines. These multifaceted properties make it a promising candidate for multifactorial diseases such as Alzheimer's disease and multiple sclerosis.

Despite these promising findings, several challenges remain to be addressed. The compound's precise mechanism of action, particularly its downstream signaling effects, requires further elucidation. Additionally, large-scale clinical trials are necessary to validate its efficacy and safety in human subjects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translational development of this compound.

In conclusion, N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}ethanediamide represents a significant advancement in the search for novel therapeutics with dual neurological and anti-inflammatory effects. Continued research and development efforts will be essential to fully realize its therapeutic potential and address the remaining scientific and regulatory hurdles.